Cas no 173043-61-3 (Methyl 2-iodo-4,5-dimethoxybenzoate)

• Product Name: Methyl 2-iodo-4,5-dimethoxybenzoate
• CAS No: 173043-61-3
• MF: C₁₀H₁₁IO₄
• MW: 322.096415758133
• MDL: MFCD09800786
• CID: 857065
• PubChem ID: 11759063
• Update Time: 2025-05-23

Methyl 2-iodo-4,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-4,5-dimethoxybenzoate
• 2-iodo-4,5-dimethoxybenzoic acid methyl ester
• 2-Jod-4,5-dimethoxy-benzoesaeure-methylester
• Benzoic acid,2-iodo-4,5-dimethoxy-,methyl ester
• Methyl 4,5-dimethoxy-2-iodobenzoate
• Methyl-4,5-dimethoxy-2-iodobenzoate
• AX8231456
• V3780
• Benzoic acid, 2-iodo-4,5-dimethoxy-, methyl ester
• DS-17988
• DTXSID70471925
• Methyl2-iodo-4,5-dimethoxybenzoate
• MFCD09800786
• YGA04361
• 173043-61-3
• CS-0041015
• SY106900
• AKOS015853686
• SCHEMBL23364330
• DB-351871

• MDL： MFCD09800786
• Inchi： 1S/C10H11IO4/c1-13-8-4-6(10(12)15-3)7(11)5-9(8)14-2/h4-5H,1-3H3
• InChI Key： HFQDMAXTSBDKRB-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=C1C(=O)OC)OC)OC

Computed Properties

• Exact Mass: 321.97000
• Monoisotopic Mass: 321.97021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• XLogP3: 2.4

Experimental Properties

• PSA: 44.76000
• LogP: 2.09500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 2-iodo-4,5-dimethoxybenzoate

Recent Advances in the Application of Methyl 2-iodo-4,5-dimethoxybenzoate (CAS: 173043-61-3) in Chemical Biology and Pharmaceutical Research

Methyl 2-iodo-4,5-dimethoxybenzoate (CAS: 173043-61-3) is a key intermediate in organic synthesis and pharmaceutical research, known for its versatile applications in the development of bioactive molecules. Recent studies have highlighted its role as a building block for the synthesis of complex heterocyclic compounds, particularly in the context of drug discovery and chemical biology. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Methyl 2-iodo-4,5-dimethoxybenzoate as a precursor for the synthesis of novel kinase inhibitors. The compound's iodine moiety facilitated efficient cross-coupling reactions, enabling the rapid assembly of diverse molecular scaffolds. The resulting inhibitors demonstrated potent activity against tyrosine kinases implicated in cancer progression, underscoring the compound's value in targeted drug design. Notably, the study also explored structure-activity relationships (SAR) to optimize inhibitory potency and selectivity.

Another significant application of Methyl 2-iodo-4,5-dimethoxybenzoate was reported in a 2024 ACS Chemical Biology article, where it served as a key intermediate in the development of fluorescent probes for imaging cellular processes. The dimethoxy groups were found to enhance the photostability of the probes, while the iodine atom allowed for further functionalization via click chemistry. These probes were successfully employed to track protein-protein interactions in live cells, providing insights into dynamic biological pathways.

Recent advancements in synthetic methodology have further expanded the utility of Methyl 2-iodo-4,5-dimethoxybenzoate. A 2023 Organic Letters publication described a palladium-catalyzed arylation protocol using this compound, achieving high yields and excellent regioselectivity. The method was applied to the synthesis of natural product analogs with potential anti-inflammatory properties. Additionally, computational studies have provided mechanistic insights into the reactivity of this compound, aiding in the rational design of new synthetic routes.

From a pharmaceutical perspective, Methyl 2-iodo-4,5-dimethoxybenzoate has garnered attention for its role in the development of central nervous system (CNS) agents. A 2024 study in Bioorganic & Medicinal Chemistry demonstrated its incorporation into novel serotonin receptor modulators, which exhibited promising antidepressant-like effects in preclinical models. The compound's lipophilic nature and metabolic stability were identified as critical factors in achieving blood-brain barrier penetration.

In conclusion, Methyl 2-iodo-4,5-dimethoxybenzoate (CAS: 173043-61-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its synthetic versatility, combined with its ability to confer desirable pharmacological properties, positions it as a key player in the development of next-generation therapeutics. Future research directions may include exploring its applications in PROTACs (proteolysis-targeting chimeras) and other emerging drug modalities, as well as further optimization of its derivatives for enhanced bioactivity and safety profiles.